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Compound of Interest

Compound Name:
Pyrazin-2-ylmethyl

methanesulfonate

Cat. No.: B8498434

Get Quote

Executive Summary
Pyrazin-2-ylmethyl methanesulfonate is a highly reactive electrophilic building block used

primarily in medicinal chemistry to introduce the pyrazin-2-ylmethyl moiety into nucleophilic

substrates. As a mesylate ester of an electron-deficient heteroaromatic alcohol, it exhibits

significant instability and is typically generated in situ or used immediately after isolation. Its

primary utility lies in the synthesis of kinase inhibitors (e.g., EGFR, ErbB2) and G-protein

coupled receptor (GPCR) modulators, where the pyrazine ring serves as a critical hydrogen-

bond acceptor or bioisostere for pyridine/phenyl rings.

This guide details the synthesis, handling, and reactivity profile of this intermediate,

emphasizing protocols to mitigate its inherent instability.

Chemical Identity & Properties
Table 1: Physicochemical Specifications
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Property Specification

Chemical Name Pyrazin-2-ylmethyl methanesulfonate

IUPAC Name Pyrazin-2-ylmethyl methanesulfonate

Common Names
Pyrazin-2-ylmethanol mesylate; 2-

(Mesyloxymethyl)pyrazine

CAS Number

73763-95-8 (Note: Often not indexed in major

commercial catalogs due to instability;

frequently generated in situ)

Molecular Formula C₆H₈N₂O₃S

Molecular Weight 188.20 g/mol

Physical State Off-white solid or viscous oil (Crude)

Solubility Soluble in DCM, THF, Acetone, Ethyl Acetate

Stability

Low. Prone to hydrolysis and polymerization.[1]

[2] Store at -20°C under inert atmosphere if

isolated.

Synthesis & Production Protocols
Due to the compound's thermal and hydrolytic instability, the standard operating procedure

(SOP) involves generation from pyrazin-2-ylmethanol under mild basic conditions, followed by

immediate usage.

Protocol A: Preparation of Pyrazin-2-ylmethyl
methanesulfonate
Source: Adapted from WO2020073011A1 and standard mesylation protocols.

Reagents:

Pyrazin-2-ylmethanol (1.0 equiv)[3]

Methanesulfonyl chloride (MsCl) (1.5 – 1.8 equiv)
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Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.8 – 2.0 equiv)

Dichloromethane (DCM) (anhydrous, 10-20 volumes)

Step-by-Step Methodology:

Setup: Charge a flame-dried round-bottom flask with pyrazin-2-ylmethanol and anhydrous

DCM under a nitrogen atmosphere.

Base Addition: Cool the solution to 0°C using an ice bath. Add Triethylamine dropwise via

syringe.

Activation: Add Methanesulfonyl chloride (MsCl) dropwise over 10–20 minutes, maintaining

the internal temperature below 5°C. The reaction is exothermic.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) and stir

for 1–2 hours. Monitor by TLC or LCMS (Note: Mesylate may hydrolyze on LCMS; look for

disappearance of alcohol).

Workup (Critical):

Dilute with cold water or saturated NaHCO₃.

Extract rapidly with DCM.

Dry the organic layer over anhydrous Na₂SO₄.

Filtration & Concentration: Filter and concentrate in vacuo at low temperature (<30°C).

Result: The product is obtained as a crude off-white solid or oil. Do not heat. Use

immediately in the next step.

Reactivity & Mechanism[4][5]
Pyrazin-2-ylmethyl methanesulfonate acts as a "hot" electrophile. The electron-deficient

nature of the pyrazine ring makes the methylene protons slightly acidic, but the primary

reactivity is nucleophilic substitution (Sₙ2) at the methylene carbon.
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Mechanistic Pathways
Sₙ2 Substitution (Desired): The mesylate group is displaced by nucleophiles (amines, thiols,

alkoxides) to form the functionalized pyrazine.

Elimination/Decomposition (Side Reaction): In the presence of strong bases or heat, the

compound may undergo elimination to form a transient aza-xylylene-type intermediate

(reactive exocyclic methylene), leading to polymerization or tars.

Hydrolysis: Rapid conversion back to pyrazin-2-ylmethanol in the presence of moisture.

Visualizing the Reaction Landscape
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Figure 1: Synthetic pathway and reactivity profile of Pyrazin-2-ylmethyl methanesulfonate.[3]

Applications in Drug Discovery[4][6][7]
The pyrazin-2-ylmethyl motif is a privileged scaffold in medicinal chemistry, often serving as a

bioisostere for benzyl or pyridylmethyl groups to improve solubility or metabolic stability (lower

lipophilicity).

Case Study 1: APJ Receptor Agonists
Researchers developing agonists for the APJ receptor (a GPCR involved in cardiovascular

homeostasis) utilized pyrazin-2-ylmethyl methanesulfonate to synthesize thioester

intermediates.
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Reaction: Mesylate + Potassium Thioacetate → S-(pyrazin-2-ylmethyl) ethanethioate.

Conditions: Acetone, 60°C (Note: The stability allows for mild heating in specific solvents, but

crude usage is preferred).

Significance: This intermediate allows for the "stapling" of peptide mimetics or small

molecule linkers.

Case Study 2: Kinase Inhibitors (ErbB2/EGFR)
In the synthesis of 4-anilino-quinazoline derivatives, the pyrazine moiety is introduced to

interact with the solvent-exposed regions of the kinase ATP-binding pocket.

Workflow: The mesylate is reacted with phenolic or amino-functionalized quinazoline cores.

Outcome: Improved physicochemical properties compared to the phenyl analog due to the

polarity of the pyrazine nitrogens.

Safety & Handling Guidelines
Warning: Methanesulfonates (mesylates) are potential alkylating agents and are structurally

alert for genotoxicity (Potentially Genotoxic Impurities - PGIs).

Containment: Handle exclusively in a fume hood. Wear double nitrile gloves and a lab coat.

Storage: If isolation is necessary, store at -20°C under argon. Do not store for prolonged

periods (>24 hours) as decomposition can pressurize the vessel.

Quenching: Quench reaction mixtures containing excess mesylate with dilute aqueous

ammonia or sodium hydroxide to hydrolyze the ester before disposal.

In Situ Preference: Whenever possible, telescope the reaction (use the crude DCM solution

directly in the next step) to minimize exposure and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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